Cas no 1189732-94-2 ((7-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid)

• Product Name: (7-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid
• CAS No: 1189732-94-2
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• CID: 4685093
• Update Time: 2025-06-08

(7-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (7-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid
• HMS3435L08
• STL135967
• BBL006459
• 4H-1,4-benzoxazine-4-acetic acid, 7-chloro-2,3-dihydro-3-oxo-
• (7-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid

• Inchi： 1S/C10H8ClNO4/c11-6-1-2-7-8(3-6)16-5-9(13)12(7)4-10(14)15/h1-3H,4-5H2,(H,14,15)
• InChI Key： MLAAEUSPMBUSEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OCC(N2CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Topological Polar Surface Area: 66.8

Additional information on (7-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid

Introduction to (7-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic Acid (CAS No. 1189732-94-2)

(7-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid, identified by its CAS number 1189732-94-2, is a significant compound in the realm of pharmaceutical chemistry and bioactive molecule research. This heterocyclic organic compound has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in medicinal chemistry.

The molecular structure of (7-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid features a benzoxazine core, which is a privileged scaffold in drug discovery. The presence of a chloro substituent at the 7-position and a ketone group at the 3-position introduces unique electronic and steric properties that can influence its reactivity and biological interactions. This compound's acetic acid moiety further enhances its potential as a bioactive agent by providing a polar functional group for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of (7-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid with various protein targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel therapeutic agents. The benzoxazine ring system is known for its ability to modulate enzyme activity through hydrogen bonding and hydrophobic interactions, which are critical for drug efficacy.

In vitro studies have demonstrated the potential of (7-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid as an anti-inflammatory agent. Researchers have observed significant reductions in pro-inflammatory cytokine production when this compound was tested against macrophage cell lines. The chloro substituent appears to enhance the compound's binding affinity to target enzymes by increasing electronic density in specific regions of the molecule. This interaction can lead to downregulation of inflammatory responses, which is crucial for treating chronic inflammatory diseases.

The synthesis of (7-Chloro-3-oxygenated 2，3-dihydrobenzoxazine 4 -ylic acid) has been optimized through multi-step organic reactions involving cyclization and functional group transformations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the chloro and ketone groups with high selectivity and yield. These synthetic strategies not only improve the efficiency of producing this compound but also allow for structural modifications to explore new pharmacological profiles.

Pharmaceutical companies are increasingly interested in exploring derivatives of (7-Chloro-oxygenated 2，3-dihydrobenzoxazine 4 -ylic acid) due to its versatile scaffold. By modifying the substituents on the benzoxazine ring or introducing new functional groups, researchers aim to enhance its pharmacokinetic properties and reduce potential side effects. For instance, replacing the acetic acid moiety with other polar groups could improve solubility while maintaining biological activity.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how (7-Chloro-oxygenated 2，3-dihydrobenzoxazine 4 -ylic acid) interacts with biological targets at an atomic level. These simulations help identify key binding residues and provide insights into how structural modifications might improve binding affinity. Such computational approaches are integral to modern drug design pipelines, enabling rapid screening of large libraries of compounds for potential therapeutic applications.

Epidemiological studies have suggested that chronic inflammation is associated with various diseases, including cardiovascular disorders and neurodegenerative conditions. The anti-inflammatory potential of (7-Chloro-oxygenated 2，3-dihydrobenzoxazine 4 -ylic acid) makes it a valuable candidate for developing treatments targeting these conditions. By inhibiting key inflammatory pathways, this compound could help mitigate disease progression and improve patient outcomes.

The future direction of research on (7-Chloro-oxygenated 2，3-dihydrobenzoxazine 4 -ylic acid) includes exploring its mechanism of action in vivo. Animal models are being used to assess whether this compound can modulate inflammatory responses in living organisms. Additionally, pharmacokinetic studies will be conducted to evaluate its absorption, distribution, metabolism, and excretion profiles. These studies are essential for determining appropriate dosing regimens and identifying any potential toxicity concerns before human clinical trials can begin.

In conclusion, (7-chlorine-substituted oxygen-containing dihydrobenzoxazine acetic acid CAS number: 1189732 -94 -2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into anti-inflammatory therapies. As our understanding of molecular interactions continues to grow through advanced computational methods and experimental techniques like high-throughput screening; compounds such as these will play an increasingly important role in developing next-generation drugs that address complex diseases more effectively than current treatments alone.